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Compound of Interest

Compound Name: VU 0255035

Cat. No.: B1684055 Get Quote

Essential Safety and Handling Guide for VU 0255035
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of VU 0255035, a

selective M1 muscarinic acetylcholine receptor antagonist. The following protocols are

designed to ensure the safe handling, storage, and disposal of this compound in a laboratory

setting.

Chemical and Physical Properties
A summary of the key quantitative data for VU 0255035 is presented below for easy reference.

Property Value

Molecular Weight 432.52 g/mol [1]

Formula C₁₈H₂₀N₆O₃S₂[1]

Purity ≥98% (HPLC)[1]

Solubility Soluble in DMSO to 20 mM[1]

Storage Temperature -20°C[1][2]

CAS Number 1135243-19-4[1]
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Personal Protective Equipment (PPE)
Given that the full toxicological properties of VU 0255035 may not be known, it is imperative to

handle it with care. The following personal protective equipment is mandatory when working

with this compound, both in solid and solution form.

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes and fine particles.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for any signs of degradation or puncture before use.

Body Protection: A laboratory coat is required. For procedures with a higher risk of exposure,

consider additional protection such as a chemical-resistant apron or coveralls.

Respiratory Protection: If handling the solid form outside of a certified chemical fume hood or

ventilated enclosure, a NIOSH-approved respirator with an appropriate particulate filter is

necessary.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of VU 0255035 from receipt to

disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: The compound should be stored at -20°C in a tightly sealed container.[1][2] Protect

from light.[2]

Inventory: Log the compound into the laboratory's chemical inventory system.

Preparation of Stock Solutions
All procedures involving the handling of solid VU 0255035 or its concentrated solutions should

be performed in a certified chemical fume hood.
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Gather Materials: Assemble all necessary equipment, including the vial of VU 0255035,

appropriate solvent (e.g., DMSO), calibrated pipettes, and vortex mixer.

Weighing (if applicable): If weighing the solid compound, do so in a ventilated balance

enclosure or a chemical fume hood to minimize inhalation exposure.

Dissolving:

Carefully open the vial containing the solid compound.

Add the calculated volume of solvent to the vial to achieve the desired stock

concentration. VU 0255035 is soluble in DMSO up to 20 mM.[1]

Securely cap the vial and vortex until the solid is completely dissolved. Gentle warming

may be applied if necessary, but monitor for any signs of degradation.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Storage of Stock Solution: Store the stock solution at -20°C. When stored at -20°C, it should

be used within one month. For longer-term storage of up to six months, it is recommended to

store at -80°C.[2]

Experimental Use
Dilutions: Prepare working solutions by diluting the stock solution in the appropriate

experimental buffer or media.

Handling: Always wear the prescribed PPE when handling solutions containing VU 0255035.

Spill Management: In the event of a spill, immediately alert others in the area. Absorb the

spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for

disposal. Clean the spill area with an appropriate solvent and then with soap and water.

Disposal Plan
All waste materials contaminated with VU 0255035 must be disposed of as hazardous

chemical waste.
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Waste Segregation:

Solid Waste: Unused solid VU 0255035 and any materials used for cleaning up spills (e.g.,

absorbent pads, contaminated gloves) should be collected in a clearly labeled, sealed

container.

Liquid Waste: Unused solutions containing VU 0255035 and contaminated solvents should

be collected in a designated, sealed, and properly labeled hazardous waste container. Do

not mix with incompatible waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "VU 0255035," and the primary solvent if applicable.

Storage of Waste: Store waste containers in a designated satellite accumulation area until

they are collected by the institution's environmental health and safety department.

Decontamination: All glassware and equipment that have come into contact with VU
0255035 should be thoroughly rinsed with an appropriate solvent, and the rinsate collected

as hazardous waste before standard washing procedures.
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Caption: Workflow for the safe handling of VU 0255035.
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Caption: Mechanism of action for VU 0255035 as an M1 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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